Cas no 854864-89-4 (4-cyclohexyl-3-methoxyaniline)

• Product Name: 4-cyclohexyl-3-methoxyaniline
• CAS No: 854864-89-4
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• MDL: MFCD26595763
• CID: 5233920
• PubChem ID: 82647419
• Update Time: 2025-10-28

4-cyclohexyl-3-methoxyaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-cyclohexyl-3-methoxy-
• 4-cyclohexyl-3-methoxyaniline

• MDL： MFCD26595763
• Inchi： 1S/C13H19NO/c1-15-13-9-11(14)7-8-12(13)10-5-3-2-4-6-10/h7-10H,2-6,14H2,1H3
• InChI Key： ZOGVSXGNIALROH-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(C2CCCCC2)C(OC)=C1

Additional information on 4-cyclohexyl-3-methoxyaniline

4-Cyclohexyl-3-Methoxyaniline (CAS No. 854864-89-4): A Comprehensive Overview

4-Cyclohexyl-3-methoxyaniline, also known by its CAS registry number 854864-89-4, is a versatile aromatic amine compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising properties, making it a subject of extensive research in recent years. The molecule consists of a cyclohexyl group attached to the fourth position of an aniline derivative, with a methoxy group at the third position, contributing to its distinct electronic and steric characteristics.

Recent studies have highlighted the potential of 4-cyclohexyl-3-methoxyaniline in the development of advanced materials, particularly in the realm of organic electronics. Researchers have explored its role as a building block for constructing functional polymers and small molecules for applications in light-emitting diodes (LEDs) and photovoltaic devices. The compound's ability to undergo various chemical transformations, such as Suzuki coupling and Buchwald-Hartwig amination, has further expanded its utility in synthetic chemistry.

The synthesis of CAS No. 854864-89-4 typically involves multi-step processes that emphasize precision and control over stereochemistry. One common approach involves the Friedel-Crafts alkylation of anisole derivatives followed by nucleophilic aromatic substitution to introduce the cyclohexyl group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste.

In terms of physical properties, 4-cyclohexyl-3-methoxyaniline exhibits a melting point of approximately 125°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and THF. Its UV-vis spectrum reveals strong absorption bands in the visible region, which is attributed to the conjugated aromatic system enhanced by the electron-donating methoxy group. These spectral characteristics make it a valuable tool in analytical chemistry for sensing applications.

One of the most exciting developments involving CAS No. 854864-89-4 is its application in drug discovery. The compound has been evaluated as a lead molecule for potential anti-inflammatory and anticancer therapies due to its ability to modulate key cellular pathways. Preclinical studies have demonstrated moderate efficacy in inhibiting inflammatory cytokines and inducing apoptosis in cancer cells, although further optimization is required for clinical translation.

Moreover, 4-cyclohexyl-3-methoxyaniline has found niche applications in the agrochemical industry as a precursor for bioactive compounds with pest-repellent properties. Its ability to undergo bioisosteric replacements has opened avenues for designing safer and more effective agrochemical agents with reduced environmental impact.

In conclusion, CAS No. 854864-89-4, or 4-cyclohexyl-3-methoxyaniline, stands out as a multifaceted compound with immense potential across diverse scientific domains. Ongoing research continues to uncover new facets of its chemistry and functionality, underscoring its importance as a key player in modern chemical innovation.